4-[4-(2-methyl-5-phenyl-1H-pyrrol-1-yl)phenyl]morpholine

• IUPAC Name: 4-[4-(2-methyl-5-phenylpyrrol-1-yl)phenyl]morpholine
• InChI: InChI=1S/C21H22N2O/c1-17-7-12-21(18-5-3-2-4-6-18)23(17)20-10-8-19(9-11-20)22-13-15-24-16-14-22/h2-12H,13-16H2,1H3
• InChI Key: VYVAGARMEDOEGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=CC=C(C=C2)N3CCOCC3)C4=CC=CC=C4
• Molecular Formula: C21H22N2O
• Molecular Weight: 318.4 g/mol

Description

4-[4-(2-methyl-5-phenyl-1H-pyrrol-1-yl)phenyl]morpholine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is also known as MP-10 and has been found to exhibit various biochemical and physiological effects in preclinical studies.

Mechanism of Action

The mechanism of action of MP-10 is not fully understood, but it is believed to act on various biological targets. MP-10 has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is responsible for the production of inflammatory prostaglandins. MP-10 has also been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
MP-10 has been found to exhibit various biochemical and physiological effects in preclinical studies. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. MP-10 has also been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, MP-10 has been found to have a low toxicity profile, making it a potential drug candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using MP-10 in lab experiments include its high purity and yield, as well as its potential therapeutic applications. However, the limitations of using MP-10 include its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the research of MP-10. One potential direction is to investigate its potential as a drug candidate for the treatment of various diseases, such as cancer and inflammatory disorders. Another potential direction is to investigate its mechanism of action and identify new biological targets. Additionally, future studies could focus on improving the solubility and bioavailability of MP-10 to enhance its therapeutic potential.
In conclusion, MP-10 is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. Its synthesis method has been optimized to yield high purity and yield, making it suitable for scientific research applications. MP-10 has been found to exhibit various biochemical and physiological effects in preclinical studies, and its potential as a drug candidate for the treatment of various diseases warrants further investigation.

Synthesis Methods

The synthesis of MP-10 involves the reaction of 4-bromoaniline and 2-methyl-5-phenylpyrrole in the presence of a palladium catalyst. The resulting product is then reacted with morpholine to yield 4-[4-(2-methyl-5-phenyl-1H-pyrrol-1-yl)phenyl]morpholine. The synthesis of MP-10 has been optimized to yield high purity and yield, making it suitable for scientific research applications.

Scientific Research Applications

MP-10 has been found to exhibit various therapeutic applications in preclinical studies. It has been shown to have anti-inflammatory, analgesic, and antitumor properties. MP-10 has also been found to inhibit the activity of certain enzymes, making it a potential drug candidate for the treatment of various diseases.